Cas no 105-48-6 (Isopropyl Chloroacetate)
Isopropyl Chloroacetate (C₅H₉ClO₂) is an ester derivative of chloroacetic acid and isopropanol, commonly utilized as an intermediate in organic synthesis. Its key advantages include high reactivity due to the presence of the chloroacetate group, making it valuable for alkylation and esterification reactions. The compound exhibits good solubility in organic solvents, facilitating its use in pharmaceutical and agrochemical manufacturing. Its isopropyl ester group enhances stability while maintaining reactivity under controlled conditions. Isopropyl Chloroacetate is also employed in the production of specialty chemicals, where precise functional group manipulation is required. Proper handling is essential due to its potential irritant properties.
Isopropyl Chloroacetate structure
Product Name:Isopropyl Chloroacetate
CAS No:105-48-6
MF:C5H9ClO2
MW:136.576761007309
MDL:MFCD00040410
CID:35330
PubChem ID:87565996
Update Time:2025-05-20
Isopropyl Chloroacetate Chemical and Physical Properties
Names and Identifiers
-
- Iso-propyl chloroacetate
- Isopropyl Chloroacetate
- Chloroacetic Acid Isopropyl Ester
- propan-2-yl 2-chloroacetate
- (1-Methylethyl)-2-chloroacetate
- ClCH2
- ClCH2C(O)OCH(CH3)2
- Isopropyl chloroacet
- Isopropylchloroacetrate
- isopropylchloroethanoate
- 4-BRORNO-4''-CHLOROCHALCONE
- AKOS BBS-00003849
- Isopropyl chloroacetate,99%
- AI3-39184
- Chloroacetic acid, 1-methyl ester
- VNJ65NL2TF
- Acetic acid, 2-chloro-, 1-methylethyl ester
- isopropyl 2-chloroacetate
- NSC27789
- chloroacetic acid, 1-methylethyl ester
- Acetic acid, chloro-, isopropyl ester
- F8889-3074
- Acetic acid, chloro-, 1-methylethyl ester
- UNII-VNJ65NL2TF
- InChI=1/C5H9ClO2/c1-4(2)8-5(7)3-6/h4H,3H2,1-2H3
- VODRWDBLLGYRJT-UHFFFAOYSA-
- DTXSID6059316
- LS-13055
- Q63395455
- CCRIS 7748
- 105-48-6
- EINECS 203-301-7
- chloro-acetic acid isopropyl ester
- Isopropyl chloroacetate [UN2947] [Flammable liquid]
- SCHEMBL136589
- UN 2947
- NSC-27789
- MFCD00040410
- FT-0656095
- NS00023378
- NSC 27789
- UN2947
- AKOS000268764
- Monochloroacetic acid isopropyl ester
-
- MDL： MFCD00040410
- Inchi： 1S/C5H9ClO2/c1-4(2)8-5(7)3-6/h4H,3H2,1-2H3
- InChI Key： VODRWDBLLGYRJT-UHFFFAOYSA-N
- SMILES： ClCC(=O)OC(C)C
Computed Properties
- Exact Mass: 136.02900
- Monoisotopic Mass: 136.029107
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 8
- Rotatable Bond Count: 3
- Complexity: 80.5
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 26.3
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 1.5
Experimental Properties
- Color/Form: Liquid
- Density: 1.096
- Melting Point: -112
- Boiling Point: 150°C(lit.)
- Flash Point: 56 ºC
- Refractive Index: 1.418-1.42
- Water Partition Coefficient: Slightly soluble
- PSA: 26.30000
- LogP: 1.17680
- Solubility: Slightly soluble in water
- FEMA: 3437
Isopropyl Chloroacetate Security Information
-
Symbol:
- Prompt：dangerous
- Hazard Statement： H226-H301-H315-H319-H335
- Warning Statement： P210-P233-P240-P241+P242+P243-P261-P264-P270-P271-P280-P301+P310+P330-P302+P352+P332+P313+P362+P364-P304+P340+P312-P305+P351+P338+P337+P313-P370+P378-P403+P233-P405-P501
- Hazardous Material transportation number：UN 2947 3/PG 3
- WGK Germany：1
- Hazard Category Code： R10;R25;R36/37/38
- Safety Instruction： S26-S37/39-S45
-
Hazardous Material Identification：
- Safety Term：3
- Packing Group：III
- Risk Phrases：R10; R25; R36/37/38
- Storage Condition：Keep away from high temperature, sparks, flames and fire sources. Store in tightly closed containers. Store in a cool, dry and well ventilated area, away from incompatible substances and flammable areas,
- HazardClass：3
- PackingGroup：III
- TSCA：Yes
- Packing Group：III
- Hazard Level：3
Isopropyl Chloroacetate Customs Data
- HS CODE：2915400090
- Customs Data：
China Customs Code:
2915400090Overview:
2915400090 Other salts and esters of monochloroacetic acid(Salts and esters including dichloroacetic acid or trichloroacetic acid). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2915400090 mono-, di- or trichloroacetic acids, their salts and esters
Isopropyl Chloroacetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | I824590-10g |
Isopropyl Chloroacetate |
105-48-6 | 10g |
$ 50.00 | 2022-06-04 | ||
| TRC | I824590-25g |
Isopropyl Chloroacetate |
105-48-6 | 25g |
$ 70.00 | 2022-06-04 | ||
| Apollo Scientific | OR924675-100g |
Isopropyl chloroacetate |
105-48-6 | 95% | 100g |
£100.00 | 2025-02-20 | |
| Apollo Scientific | OR924675-500g |
Isopropyl chloroacetate |
105-48-6 | 95% | 500g |
£300.00 | 2025-02-20 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | I70230-500ml |
Isopropyl Chloroacetate |
105-48-6 | 97% | 500ml |
¥388.0 | 2023-09-07 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | I70230-100ml |
Isopropyl Chloroacetate |
105-48-6 | 97% | 100ml |
¥198.0 | 2023-09-07 | |
| abcr | AB125942-25 ml |
Isopropyl chloroacetate, 99%; . |
105-48-6 | 99% | 25 ml |
€62.60 | 2024-04-20 | |
| abcr | AB125942-100 ml |
Isopropyl chloroacetate, 99%; . |
105-48-6 | 99% | 100 ml |
€106.90 | 2023-09-18 | |
| abcr | AB125942-500 ml |
Isopropyl chloroacetate, 99%; . |
105-48-6 | 99% | 500 ml |
€382.00 | 2024-04-20 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | I831956-500ml |
Isopropyl chloroacetate |
105-48-6 | 98% | 500ml |
934.00 | 2021-05-17 |
Isopropyl Chloroacetate Suppliers
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier
(CAS:105-48-6)Isopropyl chloroacetate
Order Number:sfd19007
Stock Status:in Stock
Quantity:200KG
Purity:99%
Pricing Information Last Updated:Friday, 19 July 2024 14:38
Price ($):discuss personally
Email:sales2@senfeida.com
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:105-48-6)Isopropyl Chloroacetate
Order Number:A1237789
Stock Status:in Stock
Quantity:500ml
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 22:48
Price ($):226
Email:sales@amadischem.com
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier
(CAS:105-48-6)Isopropyl acetate
Order Number:C00056
Stock Status:please consult
Quantity:100kg/200kg
Purity:99%
Pricing Information Last Updated:Tuesday, 30 December 2025 14:59
Price ($):Inquiry
Email:lbhzll@163.com
Isopropyl Chloroacetate Related Literature
-
Mannar R. Maurya,Neeraj Saini,Fernando Avecilla RSC Adv. 2015 5 101076
-
Ying-Ji Sun,Qian-Qian Huang,Pei Li,Jian-Jun Zhang Dalton Trans. 2015 44 13926
-
3. Unexpected outcome in the titanium-catalysed epoxidation of branched hydroxy-propene nucleosidesMichel Bessodes,Marie-José Egron,Kostas Antonakis J. Chem. Soc. Perkin Trans. 1 1989 2099
-
4. Isoxazol-5(4H)-ones. X-Ray crystal structures of a 4-hydroxyisoxazol-5(4H)-one and a [4,4′-biisoxazole]-5(4H),5′(4′H)-dione formed by oxygen oxidation of 3-tert-butyl-4-methylisoxazol-5(4H)-oneLotte Brehm,J?rgen S. Johansen,Povl Krogsgaard-Larsen J. Chem. Soc. Perkin Trans. 1 1992 2059
Related Categories
- Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Alpha-halocarboxylic acid derivatives
- Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Alpha-halocarboxylic acids and derivatives Alpha-halocarboxylic acid derivatives
- Solvents and Organic Chemicals Organic Compounds Acids/Esters
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